molecular formula C9H14N2O B2789861 N-(2-methoxyethyl)-4-methylpyridin-2-amine CAS No. 1247938-31-3

N-(2-methoxyethyl)-4-methylpyridin-2-amine

Cat. No. B2789861
CAS RN: 1247938-31-3
M. Wt: 166.224
InChI Key: RRJDNZWPYMSDAB-UHFFFAOYSA-N
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Description

“N-(2-methoxyethyl)-4-methylpyridin-2-amine” is a compound that contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The “4-methyl” indicates that there is a methyl group (CH3) attached to the fourth carbon of the pyridine ring. The “N-(2-methoxyethyl)” indicates that there is a methoxyethyl group (CH3OCH2CH2) attached to the nitrogen of the pyridine ring .


Molecular Structure Analysis

The molecular structure of “N-(2-methoxyethyl)-4-methylpyridin-2-amine” would consist of a pyridine ring with a methyl group at the 4-position and a methoxyethyl group attached to the nitrogen. The presence of the nitrogen in the ring and the ether group (methoxy) could result in interesting electronic properties .


Chemical Reactions Analysis

As an amine, “N-(2-methoxyethyl)-4-methylpyridin-2-amine” could participate in various chemical reactions. For example, it could act as a nucleophile in substitution reactions or as a base in acid-base reactions . The pyridine ring could also undergo electrophilic aromatic substitution reactions.


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(2-methoxyethyl)-4-methylpyridin-2-amine” would depend on its molecular structure. As a nitrogen-containing compound, it would likely form hydrogen bonds, affecting its solubility and boiling point .

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of “N-(2-methoxyethyl)-4-methylpyridin-2-amine”. If this compound has a biological effect, the mechanism would depend on the specific biological target .

Future Directions

The future directions for research on “N-(2-methoxyethyl)-4-methylpyridin-2-amine” would depend on its properties and potential applications. If it has interesting biological activity, it could be studied further for potential medicinal applications .

properties

IUPAC Name

N-(2-methoxyethyl)-4-methylpyridin-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14N2O/c1-8-3-4-10-9(7-8)11-5-6-12-2/h3-4,7H,5-6H2,1-2H3,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RRJDNZWPYMSDAB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC=C1)NCCOC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

166.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-methoxyethyl)-4-methylpyridin-2-amine

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